![molecular formula C8H11NaO4 B6239772 rac-sodium (1R,2R,3S,4R)-2,3-dihydroxybicyclo[2.2.1]heptane-1-carboxylate CAS No. 2361830-62-6](/img/no-structure.png)
rac-sodium (1R,2R,3S,4R)-2,3-dihydroxybicyclo[2.2.1]heptane-1-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of similar bicyclic compounds has been reported in the literature. For instance, an asymmetric approach to bicyclo[2.2.1]heptane-1-carboxylates via a formal [4 + 2] cycloaddition reaction enabled by organocatalysis has been developed . This method allows for the rapid creation of a wide range of bicyclo[2.2.1]heptane-1-carboxylates in a highly enantioselective manner from simple starting materials under mild and operationally simple conditions .Molecular Structure Analysis
The molecular structure of “rac-sodium (1R,2R,3S,4R)-2,3-dihydroxybicyclo[2.2.1]heptane-1-carboxylate” is likely to be complex due to the presence of multiple chiral centers, as indicated by the (1R,2R,3S,4R) notation. This suggests that the molecule has a specific three-dimensional arrangement .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-sodium (1R,2R,3S,4R)-2,3-dihydroxybicyclo[2.2.1]heptane-1-carboxylate involves the protection of a diol, followed by a Diels-Alder reaction, and then deprotection and salt formation.", "Starting Materials": [ "2,3-dihydroxybicyclo[2.2.1]heptane-1-carboxylic acid", "Sodium hydroxide", "Methanol", "Acetic anhydride", "Pyridine", "Maleic anhydride" ], "Reaction": [ "Protect the diol by reacting 2,3-dihydroxybicyclo[2.2.1]heptane-1-carboxylic acid with acetic anhydride and pyridine to form the acetyl ester", "Perform a Diels-Alder reaction by reacting the acetyl ester with maleic anhydride to form the adduct", "Deprotect the diol by reacting the adduct with sodium hydroxide in methanol to form the sodium salt of rac-(1R,2R,3S,4R)-2,3-dihydroxybicyclo[2.2.1]heptane-1-carboxylate" ] } | |
CAS RN |
2361830-62-6 |
Product Name |
rac-sodium (1R,2R,3S,4R)-2,3-dihydroxybicyclo[2.2.1]heptane-1-carboxylate |
Molecular Formula |
C8H11NaO4 |
Molecular Weight |
194.2 |
Purity |
95 |
Origin of Product |
United States |
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